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4-methylundecane purity assessment methods
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Compound Focus: 4-Methylundecane

CAS No.: 2980-69-0

Cat. No.: S562483

Chemical Identity & Reference Data

The table below summarizes the key physicochemical properties of 4-methylundecane (CAS: 2980-659-0),

which are fundamental for its identification in analytical methods [1] [2].

Property Value / Description
Chemical Formula Ci2H26 [1]

Molecular Weight 170.3348 g/mol [1]
CAS Registry 2980-69-0 [1]
Number

Boiling Point 483.0 K (209.9 °C) [1]
Melting Point 206.5 K (-66.7 °C) [1]

Retention Index (RI)  Approximately 1160 on non-polar stationary phases (e.g., SE-30, OV-1, HP-5
MS) [2]

Experimental Workflow for Purity Analysis
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Based on common practices in analytical chemistry for volatile organic compounds, here is a generalized
workflow for assessing the purity of a compound like 4-methylundecane. This workflow is synthesized

from methodologies used in the analysis of complex volatile mixtures [3] [4] [5].
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Frequently Asked Questions & Troubleshooting
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Here are some common challenges and solutions based on general best practices in gas chromatography and

mass spectrometry.

Challenge | Question Possible Cause & Solution

| Poor or No Signal in GC-MS | - SPME Fiber Issues: Fiber may be degraded or contaminated. Solution:
Re-condition the fiber according to the manufacturer's specifications before use [4] [5]. * Incomplete
Desorption: Ensure the GC inlet temperature is high enough (e.g., 250°C) for complete transfer of the
analyte [5]. | | Peak Tailing or Broadening | * Active Sites in Inlet/Liner: Use a deactivated liner. Solution:
Regularly replace the GC inlet liner, especially after analyzing high-boiling point or "dirty" samples. °
Incorrect Column Temperature: The oven temperature program may not be optimal. | | Co-elution of
Impurities | * Insufficient Chromatographic Resolution: The method cannot separate the target compound
from impurities. Solution: Optimize the GC temperature ramp rate. Using comprehensive two-dimensional
GC (GCxGC) can dramatically improve separation, as demonstrated in complex volatilome studies [3]. | |
Confirming Peak Identity | + Reliance on Single Data Point: Matching based on retention time or mass
spectrum alone can be misleading. Solution: Use a two-point minimum identification system. Compare the
sample's Retention Index (should be ~1160 on a non-polar column) with its mass spectrum against an

authentic standard or the NIST database for high-confidence identification [4] [2]. |

Key Recommendations for Researchers

To ensure accurate purity assessment, I recommend you take the following steps, as direct protocols are not

available:

e Source a Certified Standard: The most reliable approach is to obtain a high-purity certified
reference material (CRM) of 4-methylundecane. You can then compare your sample's
chromatographic retention time and mass spectrum directly against the CRM.

e Leverage Public Databases: Use the NIST Chemistry WebBook as a primary resource for
reference mass spectra and retention index data to support compound identification [1] [2].

e Apply Advanced Chemometrics: For complex mixtures, employ mathematical resolution techniques
like Multivariate Curve Resolution-Alternating Least Squares (MCR-ALS). This method can help
deconvolute overlapping peaks in your chromatogram, revealing impurities that are otherwise hidden

[4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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